Cas no 1455289-88-9 (ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate)

• Product Name: ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate
• CAS No: 1455289-88-9
• MF: C₁₃H₁₉FN₂O₂
• MW: 254.300566911697
• CID: 6039676
• PubChem ID: 61989734
• Update Time: 2025-05-25

ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate
• ethyl 2-amino-4-fluoro-5-[(2-methylpropyl)amino]benzoate
• AKOS011264877
• 1455289-88-9
• EN300-1165174

• Inchi： 1S/C13H19FN2O2/c1-4-18-13(17)9-5-12(16-7-8(2)3)10(14)6-11(9)15/h5-6,8,16H,4,7,15H2,1-3H3
• InChI Key： KLMPPCVSIOBRBF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C=C1NCC(C)C)N

Computed Properties

• Exact Mass: 254.14305602g/mol
• Monoisotopic Mass: 254.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate

Comprehensive Overview of Ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate (CAS No. 1455289-88-9)

The compound Ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate (CAS No. 1455289-88-9) is a specialized benzoate derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an ethyl ester group, a fluoro substituent, and a 2-methylpropylamino moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. Ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate aligns with this trend, as the fluoro group improves its pharmacokinetic properties. This compound is often explored in the context of small-molecule drug development, where precision in molecular design is critical. Its amino and ester functionalities further enable diverse chemical modifications, making it a valuable building block for medicinal chemists.

The agrochemical industry also shows growing interest in 1455289-88-9, particularly for developing novel crop protection agents. The 2-methylpropylamino side chain may contribute to herbicidal or fungicidal activity, addressing the need for sustainable solutions in agriculture. With increasing global focus on green chemistry and eco-friendly pesticides, this compound’s potential for low-environmental-impact applications is a key area of investigation.

From a synthetic perspective, Ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate exemplifies modern structure-activity relationship (SAR) optimization. Its design incorporates features that balance lipophilicity and solubility, a challenge frequently discussed in drug formulation forums. Laboratories specializing in high-throughput screening often include such derivatives to identify lead compounds for diseases like cancer or inflammatory disorders.

Analytical characterization of CAS No. 1455289-88-9 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and structural integrity. These methods are critical for compliance with Good Manufacturing Practices (GMP), especially when the compound is used in preclinical studies. The rise of AI-assisted molecular docking has further amplified interest in this molecule, as computational models predict its interactions with biological targets.

In conclusion, Ethyl 2-amino-4-fluoro-5-(2-methylpropyl)aminobenzoate represents a convergence of innovation in pharmaceutical chemistry and agrochemical science. Its multifaceted applications, coupled with the industry’s shift toward fluorine-containing compounds, position it as a compound of enduring relevance. Future research may unlock its full potential in addressing unmet medical and agricultural needs.